(2-chloroquinazolin-4-yl)-(5-methyl-2H-pyrazol-3-yl)-amine
Cat. No. B8375647
M. Wt: 259.69 g/mol
InChI Key: GWEOBKYRGURQCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:13][c:14]1[cH:15][c:16]([NH2:19])[n:17][nH:18]1.[CH3:20][CH2:21][OH:22].[Cl:1][c:2]1[n:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]2[c:10]([Cl:12])[n:11]1>>[Cl:1][c:2]1[n:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]2[c:10]([NH:19][c:16]2[cH:15][c:14]([CH3:13])[nH:18][n:17]2)[n:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(N)n[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1nc(Cl)c2ccccc2n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(Nc2nc(Cl)nc3ccccc23)n[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
